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Compound of Interest

Compound Name: DNL343

Cat. No.: B11931049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of

DNL343, a central nervous system (CNS) penetrant activator of the eukaryotic initiation factor

2B (eIF2B), in mouse models of neurological stress and disease. The protocols detailed below

are based on established in vivo studies and are intended to guide researchers in designing

and executing their own experiments.

Introduction
DNL343 is a small molecule designed to inhibit the Integrated Stress Response (ISR), a key

cellular signaling pathway that can contribute to neurodegeneration when chronically activated.

[1][2] By activating eIF2B, DNL343 helps to restore normal protein synthesis and mitigate the

detrimental effects of cellular stress.[3][4] The following sections provide detailed information

on the dosage, administration, and experimental design for in vivo mouse studies using

DNL343.
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Table 1: DNL343 Dosage and Administration in Wild-
Type Mice (Pharmacokinetic/Pharmacodynamic Studies)

Administrat
ion Route

Dosage/Co
ncentration

Dosing
Schedule

Vehicle/For
mulation

Mouse
Strain

Key
Findings

Oral Gavage 62.5 mg/kg Single dose

0.5%

methylcellulo

se solution[5]

Wild-type

High CNS

penetrance

with similar

unbound

concentration

s in plasma

and brain.[1]

[6]

In-food

50, 150, or

500 mg/kg of

chow

Chronic (up

to 37 days)

PicoLab

Mouse Diet

20 (bacon

flavored)[6]

Wild-type

Dose-

dependent

increase in

plasma and

brain

exposure;

well-

tolerated.[1]

[7]

Table 2: DNL343 Dosage and Administration in Optic
Nerve Crush (ONC) Mouse Model
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Administrat
ion Route

Dosage
Dosing
Schedule

Vehicle
Mouse
Strain

Key
Findings

Oral Gavage
0.75, 3, or 12

mg/kg

Once daily,

starting 3

hours post-

ONC, for 2 or

14 days[7][8]

0.5%

methylcellulo

se solution[5]

Wild-type

Dose-

dependent

reduction of

ISR activation

and

neurodegene

ration;

significant

protection of

retinal

ganglion cells

at 3 and 12

mg/kg.[1][7]

Table 3: DNL343 Dosage and Administration in eIF2B
Loss-of-Function (LOF) Mouse Model
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Administrat
ion Route

Dosage/Co
ncentration

Dosing
Schedule

Formulation
Mouse
Strain

Key
Findings

In-food

(Prophylactic)

Equivalent to

0.3, 1, 3, or

10 mg/kg oral

gavage

doses

Chronic,

starting at 10-

17 weeks of

age (pre-

symptomatic)

[1][9]

Medicated

rodent

chow[9]

eIF2B LOF

Dose-

dependent

inhibition of

ISR

activation,

prevention of

motor

dysfunction,

and

neurodegene

ration.[1][9]

In-food

(Therapeutic)

100 mg/kg of

chow

(equivalent to

10 mg/kg oral

gavage)

Chronic, for 4

weeks,

starting at 19-

26 weeks of

age

(symptomatic

)[1][6][9]

Medicated

rodent

chow[9]

eIF2B LOF

Reversal of

plasma

biomarkers of

neuroinflamm

ation and

neurodegene

ration, and

prevention of

premature

mortality.[1]

[9]

Experimental Protocols
Preparation of DNL343 for Oral Gavage
Materials:

DNL343 powder

0.5% (w/v) methylcellulose in purified water

Glass vials
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Stir plate and stir bar

Procedure:

Weigh the required amount of DNL343 powder and place it in a glass vial.

Add half the final volume of purified water to the vial.

Gently mix the suspension using a stir bar and stir plate.

Prepare a 1% (w/v) methylcellulose solution by dissolving methylcellulose in the remaining

half of the final volume of purified water.

Add the 1% methylcellulose solution to the DNL343 suspension to achieve a final

methylcellulose concentration of 0.5%.

Continue stirring until a homogenous suspension is achieved. Prepare fresh daily.

Administration of DNL343 via Oral Gavage
Procedure:

Accurately weigh each mouse to determine the correct volume of DNL343 suspension to

administer.

Gently restrain the mouse.

Using a proper-sized gavage needle, carefully administer the DNL343 suspension orally.

Monitor the animal for a short period after administration to ensure no adverse effects.

Preparation of DNL343-Medicated Chow
Materials:

DNL343 powder

PicoLab Mouse Diet 20 (bacon flavored, catalog # 5058) or other suitable grain-based rodent

diet.
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A commercial service for pelleting medicated chow (e.g., Bio-Serv) is recommended for

homogeneity.

Procedure:

Calculate the amount of DNL343 needed based on the target dose in mg/kg of body weight

per day and the estimated daily food consumption of the mice (e.g., an estimated 0.1 kg of

chow per kg of body weight per day).[6]

Provide the DNL343 and specifications to a commercial vendor to blend the compound into

the rodent diet and form pellets.

Optic Nerve Crush (ONC) Model and DNL343 Treatment
Procedure:

Anesthetize the wild-type mice using an appropriate anesthetic agent.

Perform the optic nerve crush procedure on one eye, leaving the contralateral eye as an

uninjured control.

Three hours after the ONC procedure, begin once-daily oral gavage administration of

DNL343 or vehicle.[7][8]

Continue daily dosing for the duration of the experiment (e.g., 2 or 14 days).

At the end of the study, euthanize the animals and collect tissues (e.g., retinas) for analysis.

eIF2B Loss-of-Function (LOF) Mouse Model and DNL343
Treatment
Procedure for Prophylactic Treatment:

At a pre-symptomatic age (e.g., 10-17 weeks), house eIF2B LOF mice and their wild-type

littermates in cages with free access to DNL343-medicated or control chow.[1][9]

Monitor food intake and body weight regularly.
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Conduct behavioral and motor function tests at specified intervals.

Collect plasma samples periodically to measure biomarkers of neurodegeneration (e.g.,

neurofilament light chain - NfL).

At the end of the study, euthanize the animals and collect brain and other tissues for

analysis.

Procedure for Therapeutic Treatment:

At a symptomatic age (e.g., 19-26 weeks), begin providing eIF2B LOF mice with DNL343-

medicated or control chow.[1][6][9]

Follow the monitoring and analysis steps as described for the prophylactic treatment.
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Caption: DNL343 signaling pathway in the context of the Integrated Stress Response.
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Start: Wild-type Mice

Optic Nerve Crush (ONC)
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Caption: Experimental workflow for DNL343 treatment in the Optic Nerve Crush (ONC) mouse

model.
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Start: eIF2B LOF Mice

Prophylactic Treatment
(10-17 weeks old)

Therapeutic Treatment
(19-26 weeks old)

DNL343-Medicated or Control Chow
(Chronic administration)

Monitoring:
- Body weight

- Motor function
- Plasma biomarkers (NfL)
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(Brain)
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Caption: Experimental workflow for DNL343 treatment in the eIF2B Loss-of-Function (LOF)

mouse model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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